Cas no 27366-72-9 (Dimethylaminothioacetamide hydrochloride)

• Product Name: Dimethylaminothioacetamide hydrochloride
• CAS No: 27366-72-9
• MF: C₄H₁₁ClN₂S
• MW: 154.661538362503
• MDL: MFCD00082925
• CID: 53139
• PubChem ID: 13121932
• Update Time: 2025-05-26

Dimethylaminothioacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)ethanethioamide hydrochloride
• 2-(Dimethylamino)thioacetamide Hydrochloride
• 2-(Dimethylaminothio)acetamide hydrochloride
• Ethanethioamide, 2-(dimethylamino)-, hydrochloride
• 2-dimethylaminothioacetamide hydrochloride
• DAT HCL
• DIMETHOXY AMINO THIOACETAMIDE HCL
• Dimethyl Amino Thio Acetamide HC
• Dimethyl Aminoacetamide
• DIMETHYLAMINOTHIOACETAMIDE HCL
• DIMETHYLAMINOTHIOACETAMIDE HYDROCHLORIDE
• dimethylaminothioacetamide Monohydrochloride
• DMATA HCL
• N,N-DIMETHYLAMINO THIOACETAMIDE HCL
• N,N-dimethylamino-thioacetamide hydrochloride
• Ethanethioamide,2-(dimethylamino)-, monohydrochloride (9CI)
• (Dimethylamino)thioacetamidehydrochloride
• 5O5XZB7AQC
• Ethanethioamide, 2-(dimethylamino)-, monohydrochloride
• 2-(Dimethylamino)ethanethioamide hydrochloride(1:x)
• N,N-(Dimethylamino)thioacetamide hydrochloride
• N,N-DIMETHYLAMINOTHIOACETAMIDE HYDROCHLORIDE
• C4H11ClN2S
• Dimethyl Amino Thioacetamide
• OQANDCSWKZVVQ
• 2-(Dimethylamino)thioacetamide Hydrochloride; Nizatidine Imp. H (EP) as Hydrochloride; Ethanethioamide, 2-(dimethylamino)-, hydrochloride (1:2); Nizatidine Impurity H as Hydrochloride
• EN300-66828
• 114166-44-8
• F15120
• UNII-5O5XZB7AQC
• EC 435-470-1
• DTXSID70950068
• CS-W021439
• (2-amino-2-sulfanylideneethyl)-dimethylazanium;chloride
• dimethylaminothioacetamide, hydrochloride
• 2-(Dimethylamino)ethanethioamidexhydrochloride
• A876957
• AKOS015897386
• NS00134443
• SCHEMBL2406852
• GS-3475
• MFCD00082925
• 2-(Dimethylamino)ethanimidothioic acid--hydrogen chloride (1/1)
• 2-(Dimethylamino)ethanethioamide xhydrochloride
• OQANDCSWKZVVQI-UHFFFAOYSA-N
• A803146
• FT-0657290
• 2-(dimethylamino)ethanethioamide;hydrochloride
• 27366-72-9
• FT-0601142
• DIMETHYLAMINOTHIOACETAMIDEHYDROCHLORIDE
• DB-007430
• Dimethylaminothioacetamide hydrochloride

• MDL： MFCD00082925
• Inchi： 1S/C4H10N2S.ClH/c1-6(2)3-4(5)7;/h3H2,1-2H3,(H2,5,7);1H
• InChI Key： OQANDCSWKZVVQI-UHFFFAOYSA-N
• SMILES： Cl.S=C(CN(C)C)N

Computed Properties

• Exact Mass: 154.03300
• Monoisotopic Mass: 154.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4

Experimental Properties

• Melting Point: NA
• Boiling Point: 176℃ at 760 mmHg
• PSA: 61.35000
• LogP: 1.33640

Dimethylaminothioacetamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethylaminothioacetamide hydrochloride

Dimethylaminothioacetamide Hydrochloride (CAS No. 27366-72-9): A Comprehensive Overview

Dimethylaminothioacetamide hydrochloride (DMAT-HCl), with the CAS number 27366-72-9, is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a thioacetamide moiety and a dimethylamino group, making it a valuable reagent in various synthetic and analytical applications.

The chemical formula of Dimethylaminothioacetamide hydrochloride is C5H11N2S·HCl, and its molecular weight is approximately 158.67 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it easy to handle and use in laboratory settings. Its solubility properties also facilitate its application in various biological assays and chemical reactions.

In recent years, Dimethylaminothioacetamide hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules, particularly those with therapeutic potential. For instance, researchers have explored the use of DMAT-HCl in the synthesis of novel antiviral agents and anticancer drugs. The thioacetamide group in DMAT-HCl can be readily modified to introduce various functional groups, thereby expanding its utility in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry highlighted the use of Dimethylaminothioacetamide hydrochloride as a key intermediate in the synthesis of a series of thiosemicarbazones. These compounds exhibited potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers noted that the dimethylamino group in DMAT-HCl played a crucial role in enhancing the solubility and bioavailability of the final products, thereby improving their therapeutic efficacy.

Beyond its applications in drug discovery, Dimethylaminothioacetamide hydrochloride has also found use in analytical chemistry. Its unique chemical properties make it an effective reagent for derivatization reactions, particularly in gas chromatography (GC) and liquid chromatography (LC) analyses. For example, DMAT-HCl can be used to derivatize amino acids and other nitrogen-containing compounds, rendering them more volatile and detectable by GC-MS techniques. This application has been particularly useful in environmental monitoring and food safety analysis.

In addition to its synthetic and analytical applications, Dimethylaminothioacetamide hydrochloride has been investigated for its potential biological activities. Research has shown that DMAT-HCl can modulate various cellular processes, including protein synthesis and gene expression. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that DMAT-HCl could inhibit the activity of specific enzymes involved in protein synthesis, making it a promising lead compound for the development of new therapeutic agents targeting protein misfolding diseases such as Alzheimer's disease.

The safety profile of Dimethylaminothioacetamide hydrochloride has also been evaluated extensively. Toxicological studies have indicated that DMAT-HCl is generally well-tolerated at low to moderate concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings. It is recommended to handle DMAT-HCl using appropriate personal protective equipment (PPE) and to store it in a cool, dry place away from incompatible materials.

In conclusion, Dimethylaminothioacetamide hydrochloride (CAS No. 27366-72-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural features make it an invaluable reagent for synthetic chemistry and an important tool for analytical methods. Ongoing research continues to uncover new potential uses for DMAT-HCl, further solidifying its importance in scientific advancements.